![molecular formula C17H18BrNO4 B279487 N-(1,3-benzodioxol-5-ylmethyl)(3-bromo-4,5-dimethoxyphenyl)methanamine](/img/structure/B279487.png)
N-(1,3-benzodioxol-5-ylmethyl)(3-bromo-4,5-dimethoxyphenyl)methanamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(1,3-benzodioxol-5-ylmethyl)(3-bromo-4,5-dimethoxyphenyl)methanamine, also known as MDBD, is a psychoactive drug that belongs to the family of phenethylamines. This drug has been studied for its potential use in treating various mental health disorders, including depression, anxiety, and post-traumatic stress disorder (PTSD). In
Mechanism of Action
N-(1,3-benzodioxol-5-ylmethyl)(3-bromo-4,5-dimethoxyphenyl)methanamine is believed to exert its effects through its interaction with serotonin and norepinephrine receptors in the brain. Specifically, this compound acts as a serotonin-norepinephrine-dopamine releasing agent (SNDRA), which means that it increases the levels of these neurotransmitters in the brain. This increase in neurotransmitter levels is thought to be responsible for the drug's antidepressant and anxiolytic effects.
Biochemical and Physiological Effects:
This compound has been found to increase the levels of serotonin, norepinephrine, and dopamine in the brain. These neurotransmitters are involved in regulating mood, anxiety, and other mental health functions. This compound has also been found to increase heart rate and blood pressure, which are common physiological effects of psychoactive drugs.
Advantages and Limitations for Lab Experiments
One advantage of using N-(1,3-benzodioxol-5-ylmethyl)(3-bromo-4,5-dimethoxyphenyl)methanamine in lab experiments is that it has been found to have a relatively low toxicity profile. However, one limitation is that it is a controlled substance and can only be used in certain research settings.
Future Directions
There are several future directions for research on N-(1,3-benzodioxol-5-ylmethyl)(3-bromo-4,5-dimethoxyphenyl)methanamine. One area of interest is its potential use in treating other mental health disorders, such as bipolar disorder and schizophrenia. Another area of interest is its potential use as a cognitive enhancer, as it has been found to improve memory and learning in animal studies. Additionally, further research is needed to fully understand the mechanism of action of this compound and its long-term effects on the brain and body.
Synthesis Methods
N-(1,3-benzodioxol-5-ylmethyl)(3-bromo-4,5-dimethoxyphenyl)methanamine can be synthesized through a series of chemical reactions. The first step involves the conversion of 3-bromo-4,5-dimethoxybenzaldehyde to its corresponding nitro compound, which is then reduced to the amine using a reducing agent such as lithium aluminum hydride. The resulting amine is then coupled with 1,3-benzodioxole-5-carboxaldehyde using a reagent such as sodium triacetoxyborohydride to yield this compound.
Scientific Research Applications
N-(1,3-benzodioxol-5-ylmethyl)(3-bromo-4,5-dimethoxyphenyl)methanamine has been studied for its potential use in treating various mental health disorders. In a study conducted on rats, this compound was found to have an antidepressant effect, as it increased the levels of serotonin and norepinephrine in the brain. Another study conducted on mice found that this compound had an anxiolytic effect, as it reduced anxiety-like behavior in the animals. This compound has also been studied for its potential use in treating PTSD, as it has been found to reduce fear memory consolidation.
Properties
Molecular Formula |
C17H18BrNO4 |
---|---|
Molecular Weight |
380.2 g/mol |
IUPAC Name |
1-(1,3-benzodioxol-5-yl)-N-[(3-bromo-4,5-dimethoxyphenyl)methyl]methanamine |
InChI |
InChI=1S/C17H18BrNO4/c1-20-16-7-12(5-13(18)17(16)21-2)9-19-8-11-3-4-14-15(6-11)23-10-22-14/h3-7,19H,8-10H2,1-2H3 |
InChI Key |
MQSJMKGUPPMMGK-UHFFFAOYSA-N |
SMILES |
COC1=C(C(=CC(=C1)CNCC2=CC3=C(C=C2)OCO3)Br)OC |
Canonical SMILES |
COC1=C(C(=CC(=C1)CNCC2=CC3=C(C=C2)OCO3)Br)OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.